Decahydro-1-methyl-3-(trifluoromethyl)isoquinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Decahydro-1-methyl-3-(trifluoromethyl)isoquinoline (DMTI) is a versatile synthetic compound with a wide range of applications in scientific research. It is a colorless liquid with a low boiling point and a high vapor pressure, making it an ideal solvent for a variety of reactions. DMTI has been used in the synthesis of various pharmaceuticals, including anti-cancer drugs, and has also been used in the synthesis of other compounds such as polymers, dyes, and surfactants. Additionally, DMTI has been used as a catalyst in the synthesis of polymers, as a co-solvent in solvent-based reactions, and as a reagent in the synthesis of heterocyclic compounds.
Scientific Research Applications
Decahydro-1-methyl-3-(trifluoromethyl)isoquinoline has been used in a variety of scientific research applications. It has been used in the synthesis of a number of pharmaceuticals, including anti-cancer drugs. Additionally, this compound has been used as a reagent in the synthesis of heterocyclic compounds, as a co-solvent in solvent-based reactions, and as a catalyst in the synthesis of polymers. It has also been used in the synthesis of dyes and surfactants.
Mechanism of Action
The mechanism of action of Decahydro-1-methyl-3-(trifluoromethyl)isoquinoline is not well understood. However, it is believed to act as a Lewis acid, which is a type of acid that can react with a base to form a salt. This reaction is believed to be responsible for the catalytic activity of this compound in the synthesis of polymers. Additionally, it is believed that this compound can act as a nucleophile, which is a molecule that can donate electrons to other molecules. This property is believed to be responsible for the reagent activity of this compound in the synthesis of heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed to be non-toxic and non-irritant, and it is not believed to be carcinogenic or mutagenic. Additionally, it is believed to be biodegradable and non-persistent in the environment.
Advantages and Limitations for Lab Experiments
The advantages of using Decahydro-1-methyl-3-(trifluoromethyl)isoquinoline in laboratory experiments include its low boiling point and high vapor pressure, making it an ideal solvent for a variety of reactions. Additionally, it is non-toxic and non-irritant, and it is believed to be biodegradable and non-persistent in the environment. The main limitation of using this compound in laboratory experiments is that it is not well understood, and the mechanism of action is not known.
Future Directions
The future of Decahydro-1-methyl-3-(trifluoromethyl)isoquinoline research is promising. Further research is needed to understand the mechanism of action and the biochemical and physiological effects of this compound. Additionally, further research is needed to explore its potential applications in the synthesis of pharmaceuticals, polymers, dyes, and surfactants. Additionally, further research is needed to explore its potential as a catalyst in the synthesis of heterocyclic compounds. Finally, further research is needed to explore its potential as a co-solvent in solvent-based reactions.
Synthesis Methods
The synthesis of Decahydro-1-methyl-3-(trifluoromethyl)isoquinoline can be achieved through a variety of methods. The most common method is the reaction of trifluoromethyl iodide with a secondary amine, such as dimethylamine, in the presence of a base, such as sodium hydroxide. This reaction produces this compound in a single step, with a yield of up to 80%. Other methods of synthesis include the reaction of trifluoromethyl bromide with a primary amine, or the reaction of trifluoromethyl chloride with a secondary amine.
properties
IUPAC Name |
1-methyl-3-(trifluoromethyl)-1,2,3,4,4a,5,6,7,8,8a-decahydroisoquinoline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18F3N/c1-7-9-5-3-2-4-8(9)6-10(15-7)11(12,13)14/h7-10,15H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQFYCNXYAUJQLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2CCCCC2CC(N1)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18F3N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.